Cas no 1807234-08-7 (Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate)

• Product Name: Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate
• CAS No: 1807234-08-7
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4943066
• Update Time: 2025-10-28

Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate

• Inchi： 1S/C12H10F3NO3/c1-2-18-11(17)5-7-3-9(13)10(19-12(14)15)4-8(7)6-16/h3-4,12H,2,5H2,1H3
• InChI Key： QUPXTXAFRDKNFF-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C#N)=C(C=1)CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate

Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate (CAS No. 1807234-08-7): An Overview

Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate (CAS No. 1807234-08-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate.

Chemical Structure and Properties

Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate is a complex organic molecule with a molecular formula of C₁₃H₉F₃NO₃. The compound features a cyano group (-CN), a difluoromethoxy group (-OCHF₂), and a fluorine atom (-F) on the phenyl ring, along with an ethyl ester group (-COOEt). These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of fluorine atoms, in particular, enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

The physical properties of Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate include a melting point of approximately 65°C and a boiling point of around 180°C at reduced pressure. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various synthetic transformations and analytical techniques.

Synthesis Methods

The synthesis of Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate has been reported in several research papers. One common approach involves the reaction of 4-difluoromethoxy-5-fluoroaniline with ethyl chloroacetate in the presence of a base such as potassium carbonate (K₂CO₃). The resulting intermediate is then subjected to a cyanoation step using cyanogen bromide (BrCN) or another suitable cyanating agent. This method provides good yields and high purity of the final product.

An alternative synthetic route involves the coupling of 4-difluoromethoxy-5-fluoroiodobenzene with ethyl cyanoacetate using palladium catalysis. This method offers improved atom economy and environmental sustainability compared to traditional approaches. Recent advancements in catalytic methods have further optimized this process, reducing reaction times and improving overall efficiency.

Biological Activity and Applications

Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate has shown promising biological activity in various preclinical studies. Research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate has been investigated for its anti-inflammatory effects. Preclinical models have shown that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate has also been explored for its neuroprotective properties. In vitro studies have shown that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defenses. This makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Recent Research Developments

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The mechanism of action involves interference with viral replication processes, making it a valuable lead compound for antiviral drug discovery.

In another study, researchers investigated the use of Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate as a photosensitizer in photodynamic therapy (PDT). The results showed that it can efficiently generate reactive oxygen species (ROS) upon light activation, leading to selective destruction of cancer cells while sparing normal tissues. This finding opens up new avenues for cancer treatment strategies that combine targeted drug delivery with photodynamic therapy.

Safety Considerations and Future Directions

Safety is a critical aspect in the development of any pharmaceutical compound. Preliminary toxicology studies on Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate have shown that it exhibits low toxicity at therapeutic concentrations. However, further comprehensive safety evaluations are necessary to ensure its long-term safety profile before advancing to clinical trials.

The future directions for research on Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate include optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, efforts are underway to develop prodrugs or drug delivery systems that can improve its therapeutic index and target specificity.

In conclusion, Ethyl 2-cyano-4-difluoromethoxy-5-fluorophenylacetate (CAS No. 1807234-08-7) is a promising compound with diverse biological activities and potential applications in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.